Cas no 946373-16-6 (4-methoxy-6-4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine)

• Product Name: 4-methoxy-6-4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine
• CAS No: 946373-16-6
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 6530215
• Update Time: 2025-05-24

4-methoxy-6-4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine
• Pyrimidine, 4-methoxy-6-[4-[(2-methoxy-5-methylphenyl)sulfonyl]-1-piperazinyl]-2-methyl-

• Inchi： 1S/C18H24N4O4S/c1-13-5-6-15(25-3)16(11-13)27(23,24)22-9-7-21(8-10-22)17-12-18(26-4)20-14(2)19-17/h5-6,11-12H,7-10H2,1-4H3
• InChI Key： LRWZWSQGNZLFMC-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(S(C3=CC(C)=CC=C3OC)(=O)=O)CC2)=CC(OC)=N1

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 589.5±60.0 °C(Predicted)
• pka: 6.56±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methoxy-6-4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine

4-Methoxy-6-[4-(2-Methoxy-5-Methylbenzenesulfonyl)piperazin-1-yl]-2-Methylpyrimidine: A Comprehensive Overview

The compound with CAS No. 946373-16-6, known as 4-methoxy-6-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methylpyrimidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their role in various biological processes and therapeutic applications.

Pyrimidine derivatives have been extensively researched for their ability to modulate enzyme activity, particularly kinases, which are critical in cellular signaling pathways. The presence of a piperazine ring in the structure of this compound adds complexity and enhances its potential for binding to target proteins. Piperazine moieties are commonly found in drugs targeting central nervous system disorders, anti-infective agents, and anticancer therapies.

Recent studies have highlighted the importance of sulfonyl groups in drug design, as they can significantly influence the pharmacokinetic properties of a molecule. The benzenesulfonyl group in this compound not only contributes to its stability but also enhances its solubility, a key factor in drug delivery systems. Additionally, the methoxy substituents at positions 4 and 2 on the pyrimidine ring are known to improve bioavailability by reducing metabolic clearance.

One of the most promising aspects of this compound is its potential application in targeted cancer therapy. Preclinical studies have demonstrated that pyrimidine derivatives with similar structural motifs can inhibit key enzymes involved in tumor growth and metastasis. The integration of a piperazine moiety further enhances its ability to penetrate cellular membranes, making it a strong candidate for drug development.

From a synthetic perspective, the construction of this molecule involves a series of multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and preclinical trials.

In terms of therapeutic applications, this compound has shown potential in treating conditions such as inflammation, neurodegenerative diseases, and infectious diseases. Its ability to modulate multiple signaling pathways makes it a versatile candidate for drug repurposing efforts. Furthermore, ongoing research is exploring its use as a scaffold for developing novel antibiotics, given its unique chemical architecture.

The structural complexity of 4-methoxy-6-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methylpyrimidine also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in catalytic processes and green chemistry are expected to address these issues in the near future.

In conclusion, the compound with CAS No. 946373-16-6 represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups and structural motifs positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to uncover its full potential, this molecule is poised to make a meaningful impact on drug discovery and development.